N-(3,4-dichlorophenyl)-2-[6-(furan-2-yl)pyridazin-3-yl]sulfanylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3,4-dichlorophenyl)-2-[6-(furan-2-yl)pyridazin-3-yl]sulfanylacetamide, also known as DPSP, is a novel compound with potential applications in scientific research. DPSP is a sulfanylacetamide derivative that has been synthesized using a specific method.
Scientific Research Applications
Synthesis and Pharmacological Potential
- Synthesis and Antiexudative Activity : Derivatives of N-(3,4-dichlorophenyl)-2-[6-(furan-2-yl)pyridazin-3-yl]sulfanylacetamide, specifically pyrolin derivatives, have been synthesized. These derivatives exhibit significant antiexudative properties, with some surpassing the reference drug diclofenac in effectiveness (Chalenko et al., 2019).
Vibrational Spectroscopy and Quantum Computational Approach
- Vibrational Spectroscopic Signatures : The molecule's vibrational signatures have been characterized using Raman and Fourier transform infrared spectroscopy, providing insights into the stereo-electronic interactions and stability of the molecule (Jenepha Mary et al., 2022).
Synthesis and Chemical Properties
Synthesis and Structure of Reaction Products : Studies on the synthesis and structure of various derivatives, involving reactions with different nitrogen-containing agents, highlight the versatility and reactivity of the compound (Kosolapova et al., 2013).
Synthesis of Various Derivatives for Pharmacological Evaluation : Research has been conducted on synthesizing and characterizing various derivatives of the compound for potential antibacterial and anti-enzymatic applications (Nafeesa et al., 2017).
Antiviral and Antimicrobial Activity
- Antiviral and Antimicrobial Studies : The compound's derivatives have been explored for their potential antiviral and antimicrobial activities, providing a basis for developing new pharmaceutical agents (El-Shehry et al., 2020).
Synthesis of Novel Derivatives and Their Pharmacological Evaluation
Synthesis and Pharmacological Evaluation of N-Substituted Derivatives : N-substituted derivatives have been synthesized and evaluated for their antibacterial and moderate anti-enzymatic potential, highlighting the compound's diverse pharmacological applications (Siddiqui et al., 2014).
Anticancer Activity of Derivatives : Derivatives of the compound have shown potent and selective cytotoxic effects against certain leukemia and breast cancer cell lines, underscoring its potential in cancer therapy (Horishny et al., 2021).
Miscellaneous Applications
- Metal-Free Synthesis of Heterocyclic Derivatives : The compound's derivatives have been synthesized through a metal-free, efficient three-component reaction, showcasing a novel strategy for preparing sulfonylated furan or imidazo[1,2-a]pyridine derivatives (Cui et al., 2018).
properties
IUPAC Name |
N-(3,4-dichlorophenyl)-2-[6-(furan-2-yl)pyridazin-3-yl]sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11Cl2N3O2S/c17-11-4-3-10(8-12(11)18)19-15(22)9-24-16-6-5-13(20-21-16)14-2-1-7-23-14/h1-8H,9H2,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDDXGVOZOMPASA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C2=NN=C(C=C2)SCC(=O)NC3=CC(=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11Cl2N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.